Cas no 2229457-96-7 (1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229457-96-7
• MF: C₁₂H₁₂F₃N
• MW: 227.225593566895
• CID: 6243027
• PubChem ID: 165687247
• Update Time: 2025-10-29

1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine
• EN300-1824547
• 2229457-96-7
• 1-[1-(3,4,5-trifluorophenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C12H12F3N/c13-8-5-7(6-9(14)10(8)15)11(1-2-11)12(16)3-4-12/h5-6H,1-4,16H2
• InChI Key： VHYUIRCAXMJGAU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1(CC1)C1(CC1)N)F)F

Computed Properties

• Exact Mass: 227.09218387g/mol
• Monoisotopic Mass: 227.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine

1-1-(3,4,5-Trifluorophenyl)cyclopropylcyclopropan-1-amine: A Comprehensive Overview

The compound 1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine, identified by the CAS number 2229457-96-7, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. The molecule's structure, which includes a cyclopropane ring system and a trifluorophenyl group, contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of cyclopropane rings in organic synthesis, particularly in the development of bioactive compounds. The presence of a trifluorophenyl group further enhances the molecule's electronic properties, making it a valuable component in various chemical reactions. Researchers have explored its role in constructing complex molecular frameworks, leveraging its stability and reactivity to synthesize novel compounds with potential therapeutic applications.

The synthesis of 1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the formation of the cyclopropane ring system. This approach not only ensures the molecule's structural integrity but also opens avenues for further functionalization.

In terms of applications, this compound has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in semiconductors and optoelectronic devices. Additionally, its stability under various chemical conditions suggests potential uses in high-performance polymers and composites.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine. By employing density functional theory (DFT) calculations, researchers have been able to map out its electronic structure and predict its reactivity under different conditions. These findings have been instrumental in guiding experimental efforts and optimizing synthetic pathways.

The compound's ability to participate in various types of chemical bonding has also been explored extensively. Its interaction with other functional groups has been studied through both experimental and theoretical methods, providing valuable data for its application in cross-coupling reactions and other synthetic strategies.

In conclusion, 1-1-(3,4,5-trifluorophenyl)cyclopropylcyclopropan-1-amine represents a significant advancement in organic chemistry. Its unique structure, coupled with its versatile reactivity and stability, positions it as a key player in the development of new materials and therapeutic agents. As research continues to uncover its full potential, this compound is poised to make substantial contributions to various scientific disciplines.